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Cat. No.: B150718 Get Quote

An In-depth Technical Guide to (4-
(Methoxymethyl)cyclohexyl)methanol
For Researchers, Scientists, and Drug Development Professionals

Abstract
(4-(Methoxymethyl)cyclohexyl)methanol, with the molecular formula C9H18O2, is a

disubstituted cyclohexane derivative. This document provides a comprehensive overview of its

molecular structure, chemical formula, and physical properties. A detailed, plausible

experimental protocol for its synthesis via the reduction of a carboxylate precursor is presented,

alongside a discussion of its expected spectroscopic characteristics for analytical identification.

Safety and handling information is also included. This guide is intended to serve as a valuable

resource for professionals in research and development who are interested in the synthesis

and application of this bifunctional molecule.

Molecular Structure and Properties
(4-(Methoxymethyl)cyclohexyl)methanol is a saturated alicyclic alcohol containing both a

primary alcohol and a methyl ether functional group. The cyclohexane ring can exist in both cis
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and trans isomeric forms, depending on the relative orientation of the methoxymethyl and

hydroxymethyl substituents.

Molecular Formula: C9H18O2

CAS Number: 98955-27-2

Stereoisomerism
The 1,4-disubstituted cyclohexane ring gives rise to cis and trans diastereomers. In the cis

isomer, both the methoxymethyl and hydroxymethyl groups are on the same face of the ring

(either both axial or both equatorial in the chair conformation). In the trans isomer, the

substituents are on opposite faces (one axial and one equatorial). The relative stability of the

conformers and the isomeric ratio can influence the physical properties and reactivity of the

compound.

Physical and Chemical Properties
A summary of the available and estimated physical and chemical properties of (4-
(Methoxymethyl)cyclohexyl)methanol is provided in Table 1.

Property Value Reference

Molecular Weight 158.24 g/mol [1]

Appearance Liquid

Boiling Point 239.3 ± 8.0 °C at 760 mmHg

Density 0.9 ± 0.1 g/cm³

Purity (typical) ≥98% [1]

Synthesis and Experimental Protocols
While a specific, published synthesis protocol for (4-(Methoxymethyl)cyclohexyl)methanol is
not readily available in the literature, a highly plausible and effective method is the reduction of

the corresponding ester, ethyl 4-(methoxymethyl)cyclohexanecarboxylate. This transformation

is reliably achieved using a strong reducing agent such as lithium aluminum hydride (LiAlH4).
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Proposed Synthesis Pathway
The proposed synthesis involves the reduction of the ester functionality to a primary alcohol.
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Proposed Synthesis of (4-(Methoxymethyl)cyclohexyl)methanol

Step 1: Reduction

Ethyl 4-(methoxymethyl)cyclohexanecarboxylate

(4-(Methoxymethyl)cyclohexyl)methanol

1. LiAlH4, THF
2. H2O quench
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Synthesis and Purification

Analytical Characterization

Ethyl 4-(methoxymethyl)cyclohexanecarboxylate

Reduction with LiAlH4

Aqueous Workup and Extraction

Distillation or Chromatography

Pure (4-(Methoxymethyl)cyclohexyl)methanol

1H and 13C NMR Spectroscopy FTIR Spectroscopy GC-MS for Purity and Isomer Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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